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Compound of Interest

Compound Name: H-DL-Orn(Z)-OH

Cat. No.: B555565 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling H-DL-Orn(Z)-OH, including detailed operational and disposal plans, to foster a secure

and efficient research environment.

Essential Safety and Handling
Hazard Identification and Personal Protective Equipment (PPE):

H-DL-Orn(Z)-OH is classified as a substance that can be harmful if swallowed, cause skin

irritation, lead to serious eye irritation, and may cause respiratory irritation.[1] Therefore,

adherence to strict personal protective equipment (PPE) protocols is mandatory. The following

table summarizes the required PPE for handling this compound.
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

full-face shield.[1]

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[1]

Prevents skin contact which

can lead to irritation. Gloves

should be inspected before

use and disposed of properly.

Skin and Body Protection Laboratory coat.

Provides a barrier against

accidental spills and contact

with the skin.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][2]

Minimizes the risk of inhaling

dust or aerosols, which may

cause respiratory tract

irritation.

Operational Plan: From Receipt to Use
A systematic approach to handling H-DL-Orn(Z)-OH is crucial for maintaining a safe laboratory

environment. The following workflow outlines the key procedural steps.
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Receiving and Storage

Handling and Preparation

Experimental Use

Waste Disposal

Receiving:
Inspect container integrity.

Storage:
Store in a cool, dry, well-ventilated area away from incompatible materials.

Upon receipt

Don appropriate PPE as per the table.

Work in a chemical fume hood.

Weigh the required amount carefully.

Dissolve in the appropriate solvent.

Introduce into the experimental setup.

Monitor the reaction/process.

Segregate waste: solid, liquid, sharps.

Label waste containers clearly.

Store waste in a designated area.

Dispose of waste through approved channels.

Click to download full resolution via product page

Caption: Workflow for the safe handling of H-DL-Orn(Z)-OH.
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Experimental Protocols:

Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store

the compound in a tightly sealed container in a cool, dry, and well-ventilated area. Avoid

contact with strong oxidizing agents.[3]

Preparation:

Always wear the personal protective equipment detailed in the table above.

Conduct all handling and preparation activities that may generate dust or aerosols within a

certified chemical fume hood.[2]

To prepare a solution, carefully weigh the solid material. Avoid creating dust.

Slowly add the solid to the desired solvent, stirring to dissolve.

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek

medical attention.[3]

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.[3]

Disposal Plan: Ensuring Environmental and
Personal Safety
Proper disposal of H-DL-Orn(Z)-OH and its associated waste is critical to prevent

environmental contamination and ensure a safe workplace.
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Waste Segregation and Disposal:

Solid Waste:

Collect unused or expired solid H-DL-Orn(Z)-OH, as well as contaminated items such as

weighing paper, pipette tips, and gloves, in a designated and clearly labeled solid chemical

waste container.

Liquid Waste:

Collect any solutions containing H-DL-Orn(Z)-OH in a dedicated, sealed, and clearly

labeled liquid chemical waste container.

Do not pour liquid waste down the drain.[2]

Contaminated Materials:

Any labware or equipment that has come into contact with H-DL-Orn(Z)-OH should be

decontaminated or disposed of as hazardous waste.

All waste must be handled and disposed of in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b555565#personal-protective-equipment-for-handling-
h-dl-orn-z-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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